3-Cyclopropoxy-5-methyl-2-nitropyridine

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-methyl-2-nitropyridine
• InChI: InChI=1S/C9H10N2O3/c1-6-4-8(14-7-2-3-7)9(10-5-6)11(12)13/h4-5,7H,2-3H2,1H3
• InChI Key: XCKCWKNUFFRDJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)[N+](=O)[O-])OC2CC2

Description

3-Cyclopropoxy-5-methyl-2-nitropyridine is a nitro-substituted pyridine derivative characterized by a cyclopropoxy group at the 3-position, a methyl group at the 5-position, and a nitro group at the 2-position. This compound is of interest in medicinal and agrochemical research due to the unique conformational constraints imparted by the cyclopropane ring, which may enhance metabolic stability and binding affinity in target interactions. Its molecular formula is C₉H₁₀N₂O₃, with a molecular weight of 194.18 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-methyl-2-nitropyridine typically involves the nitration of pyridine derivatives. One common method is the reaction of pyridine with dinitrogen pentoxide (N₂O₅) in an organic solvent, which forms the N-nitropyridinium ion. This intermediate is then reacted with sulfur dioxide (SO₂) and bisulfite (HSO₃⁻) in water to yield the nitropyridine compound .

Industrial Production Methods

Industrial production methods for 3-Cyclopropoxy-5-methyl-2-nitropyridine are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve continuous flow reactors and optimized reaction conditions to ensure high yields and purity. The use of advanced purification techniques, such as crystallization and chromatography, is also common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-methyl-2-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the positions adjacent to the nitro group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as hydrogen gas (H₂) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like ammonia (NH₃) or amines can be used for substitution reactions.

Major Products Formed

Amino Derivatives: Reduction of the nitro group yields amino derivatives.

Substituted Pyridines: Nucleophilic substitution reactions yield various substituted pyridines depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-5-methyl-2-nitropyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-methyl-2-nitropyridine involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. These interactions can lead to various biological effects, such as inhibition of enzyme activity or disruption of cellular processes. The exact pathways and molecular targets are still under investigation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

Key structural analogs include:

• 2-Methoxy-4-methyl-5-nitropyridine (7c)
• 2-Methoxy-4-methyl-3-nitropyridine (7d)
• 6-Amino-5-nitropyridin-2-one

These compounds share a pyridine core with nitro and alkyl/alkoxy substituents but differ in substitution patterns and functional groups.

Physicochemical Properties

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features
3-Cyclopropoxy-5-methyl-2-nitropyridine	2-NO₂, 3-OCH₂C₃H₅, 5-CH₃	194.18	High lipophilicity, steric strain
2-Methoxy-4-methyl-5-nitropyridine (7c)	2-OCH₃, 4-CH₃, 5-NO₂	168.15	High synthetic yield, planar structure
6-Amino-5-nitropyridin-2-one	5-NO₂, 6-NH₂, 2-one	155.11	Polar, non-hazardous (per SDS)

• Stability : The 2-nitro group in the target compound may confer thermal sensitivity, similar to ortho-nitro pyridines, whereas para-nitro derivatives (e.g., 7c) are typically more stable .